Cas no 119-52-8 (2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone)

• Product Name: 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone
• CAS No: 119-52-8
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD00008411
• CID: 81950
• PubChem ID: 24891373
• Update Time: 2025-06-08

2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone
• 4,4-Dimethoxybenzoin
• 4,4'-Dimethoxybenzoin
• ANISOIN
• 2-Hydroxy-4'-methoxy-2-(4-methoxyphenyl)acetophenone
• 4,4′-DiMethoxybenzoin
• 1,2-Bis(4-methoxyphenyl)-2-hydroxyethanone
• 1-Oxo-1,2-bis(p-methoxyphenyl)-2-hydroxyethane
• P-ANISOIN
• 4,4'-anisoin
• TIMTEC-BB SBB006267
• P,P'-DIMETHOXYBENZOIN
• p-Anisoin for synthesis
• Benzoin, 4,4'-dimethoxy-
• Anisoin,95%
• LABOTEST-BB LT00068611
• Ethanone, 2-hydroxy-1,2-bis(4-methoxyphenyl)-
• LRRQSCPPOIUNGX-UHFFFAOYSA-N
• Anisoin, 95%
• Benzoin,4'-dimethoxy-
• 1,2-bis(4-methoxyphenyl)-2-hydroxyethan-1-one
• NSC8504
• p-Anisoin (8CI)
• 4,4'-bismethoxybenzoin
• 4,4\\'-Dimethoxybenzoin
• TimTec1_001608
• O
• NSC7960
• Z57474221
• MFCD00008411
• 119-52-8
• 2-hydroxy-1,2-bis(4-methoxyphenyl)ethan-1-one
• 4,4'-Dimethoxybenzoin, 95%
• Oprea1_009659
• EN300-6733798
• KUY567Z2QL
• CHEMBL370299
• CS-0150419
• 4,4 inverted exclamation mark -Dimethoxybenzoin
• LRRQSCPPOIUNGX-UHFFFAOYSA-
• NCGC00174251-01
• (alpha-Hydroxy-4-methoxybenzyl)-(4-methoxyphenyl)-ketone
• InChI=1/C16H16O4/c1-19-13-7-3-11(4-8-13)15(17)16(18)12-5-9-14(20-2)10-6-12/h3-10,15,17H,1-2H3
• EINECS 204-330-8
• NS00041255
• A855847
• AC8989
• (+/-)-p-Anisoin
• DS-16803
• NSC-8504
• NSC-7960
• BDBM22760
• HMS1538J02
• SY019730
• DTXSID60883311
• NSC 7960
• Hydroxy-1,2-bis(4-methoxyphenyl)ethanone
• F1638-0096
• AI3-23357
• SCHEMBL68736
• 1,2-di-(4-methoxyphenyl)-2-oxo-ethanol
• AKOS003239372
• AKOS016038120
• A1010
• FT-0622404
• W-108509
• 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone #
• 4,4?-DIMETHOXYBENZOIN
• 4,4 inverted exclamation marka-Dimethoxybenzoin
• STK803148
• DB-041475

• MDL： MFCD00008411
• Inchi： 1S/C16H16O4/c1-19-13-7-3-11(4-8-13)15(17)16(18)12-5-9-14(20-2)10-6-12/h3-10,15,17H,1-2H3
• InChI Key： LRRQSCPPOIUNGX-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(=CC=1)OC)=O)C1C=CC(=CC=1)OC
• BRN： 3211892

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Powder
• Density: 1.194±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110.0 to 113.0 deg-C
• Boiling Point: 459.3°C at 760 mmHg
• Flash Point: 171 ºC
• Refractive Index: 1.4350 (estimate)
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water, ethanol and acetone.
• PSA: 55.76000
• LogP: 2.62010
• Solubility: Not determined

2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone Security Information

• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Benzoins
• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials

Additional information on 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone

Introduction to 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone (CAS No. 119-52-8) and Its Emerging Applications in Chemical Biology

2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone, identified by its CAS number 119-52-8, is a notable organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound, featuring a hydroxy group and two methoxy-substituted phenyl rings, exhibits a rich chemical profile that makes it a valuable intermediate in synthetic chemistry and a promising candidate for various biochemical investigations.

The molecular structure of 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone consists of an acetyl group (ethanone moiety) linked to two phenyl rings, each bearing methoxy substituents at the para position. This arrangement imparts distinct electronic and steric characteristics, enabling the compound to participate in a wide range of chemical reactions. The presence of both hydroxyl and methoxy groups further enhances its reactivity, making it a useful building block for the synthesis of more complex molecules.

In recent years, 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone has been extensively studied for its potential applications in pharmaceutical research. Its structural motif is reminiscent of several bioactive natural products and drug candidates, suggesting that it could serve as a precursor for developing novel therapeutic agents. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, showcasing their promise in the development of anti-inflammatory drugs.

One of the most compelling aspects of 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone is its role in the synthesis of chiral compounds. The asymmetry introduced by the hydroxyl group allows for the preparation of enantiomerically pure derivatives, which are crucial in pharmaceuticals where stereochemistry often dictates efficacy and safety. Researchers have leveraged this property to develop catalysts and ligands for asymmetric transformations, contributing to advancements in green chemistry and sustainable synthesis.

Recent studies have also highlighted the compound's utility in materials science. The aromatic rings and functional groups in 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone contribute to its ability to form stable coordination complexes with metals. These complexes have been investigated for their potential as luminescent materials or catalysts in organic transformations. The methoxy groups, in particular, facilitate interactions with transition metals such as palladium and copper, enabling novel catalytic pathways that are otherwise inaccessible.

The pharmaceutical industry has been particularly interested in exploring the biological activity of 2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone and its derivatives. Preliminary pharmacokinetic studies suggest that certain analogs exhibit favorable pharmacological profiles, including good solubility and metabolic stability. These properties are essential for drug candidates intended for oral or parenteral administration. Additionally, computational modeling has been employed to predict binding affinities and identify potential targets for further optimization.

In conclusion,2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone (CAS No. 119-52-8) represents a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop new molecules with tailored properties. As research continues to uncover new applications for this compound,2-Hydroxy-1,2-bis(4-methoxyphenyl)ethanone is poised to play an increasingly significant role in advancing both academic research and industrial innovation.